- Pharmaceutical compositions for treating infectious diseases, World Intellectual Property Organization, , ,
Cas no 954127-39-0 (2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol)
954127-39-0 structure
Product Name:2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol
CAS No:954127-39-0
MF:C11H12ClNOS
MW:241.737080574036
MDL:MFCD29918277
CID:2360011
PubChem ID:58994915
Update Time:2024-10-25
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-butyl)-6-chlorobenzo[d]oxazole-7-thiol
- 2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol
- SB18128
- 6-Chloro-2-(1,1-dimethylethyl)-7-benzoxazolethiol
- 6-Chloro-2-(1,1-dimethylethyl)-7-benzoxazolethiol (ACI)
- AKOS030528165
- DB-213282
- SCHEMBL12662142
- F17147
- MFCD29918277
- 954127-39-0
- AS-47967
- CS-0142522
-
- MDL： MFCD29918277
- Inchi： 1S/C11H12ClNOS/c1-11(2,3)10-13-7-5-4-6(12)9(15)8(7)14-10/h4-5,15H,1-3H3
- InChI Key： WFWJSXGIQCRPEJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1S)OC(C(C)(C)C)=N2
Computed Properties
- Exact Mass: 241.0328129g/mol
- Monoisotopic Mass: 241.0328129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27
- XLogP3: 4.2
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C264855-50mg |
6-chloro-2-(1,1-Dimethylethyl)-1,3-benzoxazole-7-thiol |
954127-39-0 | 50mg |
$ 560.00 | 2022-04-01 | ||
| TRC | C264855-100mg |
6-chloro-2-(1,1-Dimethylethyl)-1,3-benzoxazole-7-thiol |
954127-39-0 | 100mg |
$ 930.00 | 2022-04-01 | ||
| TRC | C264855-250mg |
6-chloro-2-(1,1-Dimethylethyl)-1,3-benzoxazole-7-thiol |
954127-39-0 | 250mg |
$ 1855.00 | 2022-04-01 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01705-5g |
2-(tert-butyl)-6-chlorobenzo[d]oxazole-7-thiol |
954127-39-0 | 95% | 5g |
$1562 | 2023-09-07 | |
| Chemenu | CM341282-1g |
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol |
954127-39-0 | 95%+ | 1g |
$380 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1213162-100mg |
2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-thiol |
954127-39-0 | 97% | 100mg |
￥1955.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1213162-250mg |
2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-thiol |
954127-39-0 | 97% | 250mg |
￥3260.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1213162-1g |
2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-thiol |
954127-39-0 | 97% | 1g |
￥7632.00 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7637-100MG |
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol |
954127-39-0 | 95% | 100MG |
￥ 1,003.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7637-250MG |
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol |
954127-39-0 | 95% | 250MG |
￥ 1,603.00 | 2023-04-12 |
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; < -60 °C; 1.5 h, -5 °C; -5 °C → -70 °C
1.2 Reagents: Sulfur ; -70 °C; overnight, -70 °C → rt; -10 °C; -10 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, 0 °C
1.2 Reagents: Sulfur ; -70 °C; overnight, -70 °C → rt; -10 °C; -10 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Toluene ; 40 min, > rt
1.2 Reagents: Water ; 1 h
1.2 Reagents: Water ; 1 h
Reference
- Preparation of novel chemokine CXCR1 and CXCR2 receptor antagonist compounds, and use thereof in the treatment of chemokine-mediated pathologies, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; rt → -75 °C; < -60 °C; 1.5 h, -5 °C; -5 °C → -70 °C
1.2 Reagents: S8 ; -70 °C; -70 °C → rt; overnight, rt; -10 °C; -10 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, 0 °C
1.2 Reagents: S8 ; -70 °C; -70 °C → rt; overnight, rt; -10 °C; -10 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, 0 °C
Reference
- Preparation of N-sulfonylphenyl-N'-(hetero)arylureas as antagonists of chemokines, particular interleukin 8 (IL-8), United States, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -60 °C → 0 °C; 15 min, 0 °C
1.2 Reagents: Sulfur ; -60 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Sulfur ; -60 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
- Cxcr2 antagonists for treating COPD, World Intellectual Property Organization, , ,
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Raw materials
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Preparation Products
2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol Related Literature
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
954127-39-0 (2-tert-butyl-6-chloro-1,3-benzoxazole-7-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
